Cas no 90685-58-8 (6,7-Dihydro-5H-cyclopentaBpyridine 1-oxide)

6,7-Dihydro-5H-cyclopenta[b]pyridine 1-oxide is a heterocyclic compound featuring a fused cyclopentane-pyridine structure with an N-oxide functional group. This scaffold is of significant interest in medicinal chemistry due to its potential as a versatile intermediate for synthesizing bioactive molecules. The N-oxide moiety enhances solubility and can influence binding interactions in drug design. Its rigid bicyclic framework offers stability while allowing for further functionalization at multiple sites. Researchers value this compound for its utility in constructing pharmacophores, particularly in the development of kinase inhibitors and other therapeutic agents. Its well-defined reactivity profile makes it suitable for selective modifications in complex synthetic routes.
6,7-Dihydro-5H-cyclopentaBpyridine 1-oxide structure
90685-58-8 structure
Product Name:6,7-Dihydro-5H-cyclopentaBpyridine 1-oxide
CAS No:90685-58-8
MF:C8H9NO
MW:135.163161993027
MDL:MFCD11110318
CID:798632
PubChem ID:13153315
Update Time:2025-10-29

6,7-Dihydro-5H-cyclopentaBpyridine 1-oxide Chemical and Physical Properties

Names and Identifiers

    • 5H-Cyclopenta[b]pyridine,6,7-dihydro-, 1-oxide
    • 1-oxido-6,7-dihydro-5H-cyclopenta[b]pyridin-1-ium
    • 2,3-cyclopentenopyridine N-oxide
    • 6,7-Dihydro-5H-[1]pyrindin-1-oxid
    • 6,7-dihydro-5H-[1]pyrindine N-oxide
    • 6,7-dihydro-5H-[1]pyrindine-1-oxide
    • 6,7-Dihydro-5H-cyclopenta[b]pyridine 1-oxide
    • 6,7-dihydro-5H-cyclopentapyridine-N-oxide
    • 5H-1-Pyrindine, 6,7-dihydro-, 1-oxide (6CI, 7CI)
    • 6,7-Dihydro-5H-1-pyrindine N-oxide
    • BS-29728
    • MFCD11110318
    • 6,7-dihydro-5H-[1]pyrindine 1-oxide
    • DTXSID80522492
    • BSLCBYOXMDACSD-UHFFFAOYSA-N
    • 5H,6H,7H-cyclopenta[b]pyridin-1-ium-1-olate
    • 1-Oxo-6,7-dihydro-5H-1lambda~5~-cyclopenta[b]pyridine
    • DB-341627
    • 90685-58-8
    • 6,7-Dihydro-5H-cyclopenta[b]pyridine1-oxide
    • AKOS006309281
    • EN300-113246
    • SCHEMBL540266
    • CS-D0224
    • 6,7-Dihydro-5H-cyclopentaBpyridine 1-oxide
    • MDL： MFCD11110318
    • Inchi： 1S/C8H9NO/c10-9-6-2-4-7-3-1-5-8(7)9/h2,4,6H,1,3,5H2
    • InChI Key： BSLCBYOXMDACSD-UHFFFAOYSA-N
    • SMILES： [O-][N+]1C2CCCC=2C=CC=1

Computed Properties

  • Exact Mass: 135.06800
  • Monoisotopic Mass: 135.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.5
  • Topological Polar Surface Area: 25.5Ų

Experimental Properties

  • PSA: 25.46000
  • LogP: 1.60380

6,7-Dihydro-5H-cyclopentaBpyridine 1-oxide Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

6,7-Dihydro-5H-cyclopentaBpyridine 1-oxide Pricemore >>

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6,7-Dihydro-5H-cyclopentaBpyridine 1-oxide Production Method

Production Method 1

533-37-9 533-37-9
90685-58-8 90685-58-8
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Catalysts: Manganese oxide (MnO2) ,  Methyltrioxorhenium Solvents: Dichloromethane ,  Water
Reference
A Simple and Efficient Method for the Preparation of Pyridine N-Oxides
Coperet, Christophe; Adolfsson, Hans; Khuong, Tinh-Alfredo V.; Yudin, Andrei K.; Sharpless, K. Barry, Journal of Organic Chemistry, 1998, 63(5), 1740-1741

Production Method 2

533-37-9 533-37-9
90685-58-8 90685-58-8
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Solvents: Acetic acid ,  Water ;  21 h, 75 °C
1.2 Reagents: Potassium carbonate Solvents: Water
Reference
Organocatalysts with carbon-centered activity for CO2 reduction with boranes
Yang, Yanxin; Xu, Maotong; Song, Datong, Chemical Communications (Cambridge, 2015, 51(56), 11293-11296

Production Method 3

533-37-9 533-37-9
90685-58-8 90685-58-8
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Catalysts: Methyltrioxorhenium Solvents: Dichloromethane ,  Water ;  rt → 0 °C; 19 h, rt
1.2 Reagents: Manganese oxide (MnO2) ;  rt
Reference
Iridium catalysts with bicyclic pyridine-phosphinite ligands: asymmetric hydrogenation of olefins and furan derivatives
Saiser, Stefan; Smidt, Sebastian P.; Pfaltz, Andreas, Angewandte Chemie, 2006, 45(31), 5194-5197

Production Method 4

533-37-9 533-37-9
90685-58-8 90685-58-8
Reaction Conditions
1.1 Reagents: Methyltrioxorhenium Solvents: Dichloromethane ;  rt; cooled
1.2 Reagents: Hydrogen peroxide Solvents: Water ;  cooled; 12 - 24 h, rt
1.3 Reagents: Manganese oxide (MnO2) ;  1 - 2 h, rt
Reference
Site-Selective sp2 and Benzylic sp3 Palladium-Catalyzed Direct Arylation
Campeau, Louis-Charles; Schipper, Derek J.; Fagnou, Keith, Journal of the American Chemical Society, 2008, 130(11), 3266-3267

Production Method 5

533-37-9 533-37-9
90685-58-8 90685-58-8
Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  rt; 2 h, rt
Reference
Synthesis of new propargylated 1-pyrindane derivatives as rasagiline analogues
Pereira, Cidalia Silva; Salgado, Sofia; Rizzo-Aguiar, Fabio; Garcia-Mera, Xerardo; Rodriguez-Borges, Jose E., Synlett, 2013, 24(7), 837-838

Production Method 6

7197-96-8 7197-96-8
90685-58-8 90685-58-8
Reaction Conditions
1.1 Reagents: Acetic acid Solvents: Dichloromethane ,  Water ;  48 h, 25 °C
1.2 Reagents: Potassium carbonate Solvents: Water
Reference
Synthesis of 6,7-dihydro-5H-cyclopenta[b]pyridin-5-one analogues through manganese-catalyzed oxidation of the CH2 adjacent to pyridine moiety in water
Ren, Lanhui; Wang, Lianyue; Lv, Ying; Shang, Sensen; Chen, Bo; et al, Green Chemistry, 2015, 17(4), 2369-2372

Production Method 7

533-37-9 533-37-9
90685-58-8 90685-58-8
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Solvents: Acetic acid ,  Water ;  rt; rt → 80 °C; 6 h, 80 °C; 18 h, 80 °C; 80 °C → rt
1.2 Reagents: Potassium carbonate Solvents: Water ;  pH 10, cooled
Reference
Synthesis and resolution of planar-chiral derivatives of 4-(dimethylamino)pyridine
Wurz, Ryan P.; Lee, Elaine C.; Ruble, J. Craig; Fu, Gregory C., Advanced Synthesis & Catalysis, 2007, 349, 2345-2352

Production Method 8

533-37-9 533-37-9
90685-58-8 90685-58-8
Reaction Conditions
1.1 Reagents: Peracetic acid ,  Hydrogen peroxide Solvents: Acetic acid
Reference
Preparation of 1,5-pyrindine
Robison, Michael M., Journal of the American Chemical Society, 1958, 80, 6254-7

Production Method 9

533-37-9 533-37-9
90685-58-8 90685-58-8
Reaction Conditions
1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ;  18 h, rt
Reference
Visible-Light-Induced ortho-Selective Migration on Pyridyl Ring: Trifluoromethylative Pyridylation of Unactivated Alkenes
Jeon, Jinwon; He, Yu-Tao; Shin, Sanghoon; Hong, Sungwoo, Angewandte Chemie, 2020, 59(1), 281-285

6,7-Dihydro-5H-cyclopentaBpyridine 1-oxide Raw materials

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6,7-Dihydro-5H-cyclopentaBpyridine 1-oxide Suppliers

Amadis Chemical Company Limited
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(CAS:90685-58-8)6,7-Dihydro-5H-cyclopentaBpyridine 1-oxide
Order Number:A860731
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:25
Price ($):687.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:90685-58-8)6,7-Dihydro-5H-cyclopentaBpyridine 1-oxide
A860731
Purity:99%
Quantity:5g
Price ($):687.0
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